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Compound of Interest

1-Bromo-2-
Compound Name:
(bromomethyl)naphthalene

cat. No.: B1265571

An In-depth Technical Guide to 1-Bromo-2-
(bromomethyl)naphthalene

This technical guide provides a comprehensive overview of the structural information,
physicochemical properties, and synthetic considerations for 1-Bromo-2-
(bromomethyl)naphthalene, a key intermediate in various chemical syntheses. The
information is intended for researchers, scientists, and professionals in the field of drug
development and materials science.

Core Structural and Physicochemical Data

1-Bromo-2-(bromomethyl)naphthalene is a disubstituted naphthalene derivative. Its
structural and key chemical identifiers are summarized below.
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Property Value

IUPAC Name 1-bromo-2-(bromomethyl)naphthalene[1]
SMILES String BrCclccc2ccecc2clBr(2]

CAS Number 37763-43-2[1][2]

Molecular Formula C11HsBr2[1][2]

Molecular Weight 299.99 g/mol [1][2]

Physical Form Powder[2]

inchi 1S/C11H8Br2/c12-7-9-6-5-8-3-1-2-4-

10(8)11(9)13/h1-6H,7H2[1][2]

InChiKey DQTOCXIHYIQHCK-UHFFFAOYSA-N[1][2]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-Bromo-2-
(bromomethyl)naphthalene is not readily available in the cited literature, a general synthetic
approach can be inferred from the preparation of structurally similar compounds, such as 1-
(bromomethyl)naphthalene and 2-(bromomethyl)naphthalene.[3][4] The most common method
involves the radical bromination of the corresponding methylnaphthalene.

General Synthesis of Bromomethylnaphthalenes

The synthesis of bromomethylnaphthalenes is typically achieved through the reaction of the
corresponding methylnaphthalene with a brominating agent, such as N-bromosuccinimide
(NBS), in the presence of a radical initiator.

A plausible synthetic route for 1-Bromo-2-(bromomethyl)naphthalene would start from 1-
bromo-2-methylnaphthalene. The reaction would proceed via a free radical mechanism,
initiated by a compound like azo-bis-isobutyronitrile (AIBN).

Reaction:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-reactions-of-2-bromomethyl-naphthalene-an
https://prepchem.com/synthesis-of-1-bromomethylnaphthalene/
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1-bromo-2-methylnaphthalene + N-bromosuccinimide (NBS) --(AIBN, Solvent, Heat)--> 1-
Bromo-2-(bromomethyl)naphthalene + Succinimide

Procedure Outline:

e Reactant Preparation: 1-bromo-2-methylnaphthalene is dissolved in a suitable dry solvent,
such as carbon tetrachloride.

» Addition of Reagents: N-bromosuccinimide and a catalytic amount of a radical initiator (e.g.,
AIBN) are added to the solution.

e Reaction Conditions: The mixture is heated under reflux to initiate the reaction. The reaction
progress can be monitored by observing the consumption of the denser N-bromosuccinimide
and the formation of the less dense succinimide, which floats.

o Work-up: After the reaction is complete, the mixture is cooled, and the succinimide byproduct
is removed by filtration. The solvent is then removed from the filtrate under reduced
pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol.[4]

Purification of Bromomethylnaphthalenes

A general purification method for bromomethylnaphthalenes involves the following steps:
o Dissolve the crude bromo compound in toluene.

e Wash the solution with a saturated aqueous solution of sodium bicarbonate (NaHCO3).
o Dry the organic layer over a suitable drying agent (e.g., MgSOa).

o Evaporate the solvent.

» Perform fractional distillation of the residue.

o Recrystallize the solidified distillate from ethanol.[5]
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Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of 1-Bromo-2-
(bromomethyl)naphthalene.

e Mass Spectrometry (GC-MS): The mass spectrum of 1-Bromo-2-
(bromomethyl)naphthalene shows characteristic peaks, with the top three m/z values being
219, 221, and 140.[1]

« Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available for this compound.[1]

Logical Workflow: Synthesis and Purification

The following diagram illustrates a logical workflow for the synthesis and purification of 1-
Bromo-2-(bromomethyl)naphthalene, based on the general procedures described.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromo-2-(bromomethyl)naphthalene | C11H8Br2 | CID 37828 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-Bromo-2-(bromomethyl)naphthalene = 96.0 GC 37763-43-2 [sigmaaldrich.com]

3. nbinno.com [nbinno.com]

4. prepchem.com [prepchem.com]

5. 2-(Bromomethyl)naphthalene | 939-26-4 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/product/b1265571?utm_src=pdf-body
https://www.benchchem.com/product/b1265571?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265571?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-_bromomethyl_naphthalene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/779733
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-reactions-of-2-bromomethyl-naphthalene-an
https://prepchem.com/synthesis-of-1-bromomethylnaphthalene/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7465866.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [1-Bromo-2-(bromomethyl)naphthalene structural
information and SMILES string]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265571#1-bromo-2-bromomethyl-naphthalene-
structural-information-and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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